Cas no 2229442-42-4 (1-1-(pentan-3-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(pentan-3-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229442-42-4
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5912483
• PubChem ID: 165616461
• Update Time: 2025-10-31

1-1-(pentan-3-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(pentan-3-yl)cyclopropylcyclopropan-1-amine
• EN300-1803627
• 2229442-42-4
• 1-[1-(pentan-3-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C11H21N/c1-3-9(4-2)10(5-6-10)11(12)7-8-11/h9H,3-8,12H2,1-2H3
• InChI Key： SAXJKYCCTSRLEA-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C(CC)CC)CC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(pentan-3-yl)cyclopropylcyclopropan-1-amine

1-(Pentan-3-yl)cyclopropylcyclopropan-1-amine: A Comprehensive Overview

1-(Pentan-3-yl)cyclopropylcyclopropan-1-amine, also known by its CAS number 2229442-42-4, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic structure, which consists of two cyclopropane rings connected by an amine group. The presence of the pentan-3-yl substituent adds complexity to the molecule, making it a subject of interest for researchers exploring novel chemical frameworks and their applications.

The structural uniqueness of 1-(Pentan-3-yl)cyclopropylcyclopropan-1-amine lies in its ability to exhibit both rigidity and flexibility, which are critical properties in the design of advanced materials. Recent studies have highlighted its potential as a building block for constructing supramolecular assemblies and functional polymers. For instance, researchers have demonstrated that this compound can form self-assembled monolayers with tailored surface properties, making it a candidate for applications in nanotechnology and sensor development.

In terms of synthesis, 1-(Pentan-3-yl)cyclopropylcyclopropan-1-amine is typically prepared through a combination of cyclopropanation reactions and amine functionalization. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane rings. This method not only ensures high yield but also allows for precise control over the stereochemistry of the product, which is essential for achieving desired material properties.

The chemical properties of 1-(Pentan-3-yl)cyclopropylcyclopropan-1-amine are heavily influenced by its strained ring systems. The cyclopropane rings introduce significant angle strain, which can enhance reactivity under certain conditions. This characteristic has been exploited in various catalytic applications, where the compound serves as a ligand to stabilize metal centers and enhance catalytic efficiency. Recent findings suggest that this compound could be particularly effective in asymmetric catalysis, offering new avenues for enantioselective synthesis of complex molecules.

Beyond its chemical applications, 1-(Pentan-3-yldoc)lcyclopropylcyclopropan-amine has shown promise in biological systems. Preliminary studies indicate that it may interact with specific protein targets, suggesting potential applications in drug discovery. However, further research is needed to fully understand its pharmacokinetics and bioavailability.

In conclusion, 1-(Pentan-yldoc)lcyclopropylcyclopropan-amine, with its unique structure and versatile properties, represents a valuable addition to the arsenal of compounds available to chemists and materials scientists. Its potential applications span across multiple disciplines, from nanotechnology to drug development, making it a subject of continued research interest.